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Compound of Interest

Compound Name: Hapepunine

Cat. No.: B2760672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hapepunine is a naturally occurring steroidal alkaloid that has been isolated from various

species of the Fritillaria plant, notably Fritillaria camtschatcensis and Fritillaria thunbergii. As a

member of the N-methyl-22,26-epiminocholestene class of compounds, its complex structure

has drawn interest within the scientific community. However, despite its identification, a

comprehensive body of public-domain data regarding its specific physical, chemical, and

biological properties remains remarkably scarce. This guide aims to synthesize the currently

available information on Hapepunine and to highlight the significant gaps in knowledge that

present opportunities for future research.

Chemical and Physical Properties
Detailed experimental data on the physicochemical properties of Hapepunine are not widely

reported in publicly accessible scientific literature. The following table summarizes the known

identifying information.
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Property Value Source

Chemical Formula C₂₈H₄₇NO₂ [1]

Molecular Weight 429.7 g/mol [1]

CAS Number 68422-01-5 [2]

Purity Typically ≥98% (by HPLC) [3]

Melting Point Not reported

Boiling Point Not reported

Solubility

Not reported; a general

recommendation for steroidal

alkaloids of this nature

suggests warming and

sonication to enhance

solubility in standard solvents.

[1]

Note: The lack of specific data for melting point, boiling point, and a detailed solubility profile in

various aqueous and organic solvents is a significant impediment to its further study and

application.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the isolation, synthesis, or analysis of

Hapepunine are not readily available. The primary literature indicates its isolation from the

aerial parts of Fritillaria species, but the specific methodologies, including extraction solvents,

chromatographic techniques, and purification steps, are not extensively documented in the

public domain.

General Isolation Workflow for Steroidal Alkaloids from
Fritillaria
While a specific protocol for Hapepunine is unavailable, a generalized workflow for the

isolation of similar alkaloids from Fritillaria can be inferred. This typically involves a multi-step

process.
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General Isolation Workflow

Dried & Powdered
Fritillaria Plant Material

Solvent Extraction
(e.g., Methanol/Ethanol)

Filtration & Concentration

Acid-Base Partitioning
to Separate Alkaloids

Crude Alkaloid Fraction

Chromatographic Separation
(e.g., Column Chromatography,

HPLC)

Pure Hapepunine
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Hypothetical Investigation of Anti-Cancer Activity

Cancer Cell Line Culture

Treatment with Hapepunine
(Varying Concentrations)

Cell Viability Assay
(e.g., MTT, XTT)

Signaling Pathway Analysis
(e.g., Western Blot, qPCR)

Apoptosis Assay
(e.g., Annexin V)

Data Analysis &
Mechanism Elucidation

Key Cancer Pathways:
- PI3K/Akt/mTOR

- MAPK/ERK
- NF-κB
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2760672#physical-and-chemical-properties-of-
hapepunine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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